2-chloro-N-[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-3-yl]pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-[2-oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C12H7ClF3N3O2/c13-9-3-6(1-2-17-9)10(20)19-8-4-7(12(14,15)16)5-18-11(8)21/h1-5H,(H,18,21)(H,19,20)
• InChI Key: AXCRBJMACUYFMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)NC2=CC(=CNC2=O)C(F)(F)F)Cl
• Molecular Formula: C12H7ClF3N3O2
• Molecular Weight: 317.65 g/mol

Description

“2-chloro-N-[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-3-yl]pyridine-4-carboxamide” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives, such as “2-chloro-N-[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-3-yl]pyridine-4-carboxamide”, is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of “2-chloro-N-[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-3-yl]pyridine-4-carboxamide” includes a pyridine ring, a trifluoromethyl group, and a carboxamide group. The presence of these groups contributes to the unique physical and chemical properties of the compound.

Future Directions

The future directions for “2-chloro-N-[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-3-yl]pyridine-4-carboxamide” and other TFMP derivatives are promising. They are key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of TFMP will be discovered in the future.